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Compound of Interest

Compound Name: Tween 65

Cat. No.: B1164928

For Researchers, Scientists, and Drug Development
Professionals

Application Note: Leveraging Tween 65 in
Laboratory Protocols

Tween 65, also known as Polysorbate 65, is a non-ionic surfactant and high HLB (Hydrophile-
Lipophile Balance) emulsifier used extensively in pharmaceutical, biotechnology, and research
applications.[1][2] Its primary function as a wetting agent stems from its amphipathic structure,
which allows it to reduce the surface tension at liquid-solid and liquid-air interfaces.[2] This
property is critical for enhancing the solubility and dispersion of hydrophobic substances in
agueous media, improving the contact between a liquid and a solid surface, and stabilizing
formulations.[2]

In drug development, Tween 65 is a valuable excipient for solubilizing poorly water-soluble
active pharmaceutical ingredients (APIs), thereby improving bioavailability.[2] In cell culture, it
can be used in low concentrations as a gentle surfactant to aid in the dispersion of cells or the
solubilization of certain media components.[2] Furthermore, its role as a stabilizer is crucial in
the formulation of nanoparticles and other drug delivery systems.[3]

Mechanism of Action as a Wetting Agent
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Wetting is the ability of a liquid to maintain contact with a solid surface. This phenomenon is
governed by the interfacial tensions between the solid, liquid, and gas phases. Wetting agents,
or surfactants, like Tween 65 facilitate this process by adsorbing at the interfaces and lowering
the surface tension of the liquid. The molecules of Tween 65 orient themselves at the interface,
with the hydrophilic (polyoxyethylene) portion facing the aqueous phase and the lipophilic (fatty
acid ester) portion interacting with the non-polar phase or surface. This reduces the cohesive
energy at the surface, allowing the liquid to spread more effectively and increase the contact
area with the solid.

Quantitative Data Summary

The physicochemical properties of Tween 65 are essential for its effective application. While
specific experimental values can vary with conditions like temperature and purity, the following
table summarizes key data.
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Property Value | Description Reference(s)

Polysorbate 65,

Synonyms Polyoxyethylene (20) sorbitan [2]
tristearate

Appearance Tan or yellow waxy solid [2]

HLB Value 10.5 [1]

Soluble in ethanol,
Solubility isopropanol, and mineral oil. [1]

Dispersible in water.

Data for Tween 65 is not
readily available. The
structurally similar Tween 60

Critical Micelle Concentration has a reported CMC of

(CMC) ~0.0167 mM (16.7 pM) in
water at 298 K.[4][5][6] Another
study reports a CMC of 7.07
pumol/L for Tween 60.[7]

(4105116171

Concentration-dependent.
Reduces the surface tension of
) agueous solutions. The extent
Surface Tension o ] [8]
of reduction increases with

concentration up to the CMC.

[8]

] ) Wetting agent, emulsifier
Primary Functions - . [11[2]
(O/W), stabilizer, solubilizer

Experimental Protocols
Protocol 1: Preparation of a 10% (w/v) Tween 65 Stock
Solution

This protocol describes the preparation of a sterile stock solution that can be diluted for various
applications. Due to the viscous, waxy nature of Tween 65, heating is recommended for
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uniform dissolution.

Materials:

o Tween 65 (Polysorbate 65)

o Deionized (DI) or Milli-Q water

» Glass beaker or bottle

e Magnetic stir bar and hotplate stirrer
e Scale (accurate to 0.01 g)

o Sterile filter unit (0.22 um pore size)
» Sterile storage bottles

Procedure:

e Weigh 10 g of Tween 65 and add it to a beaker or bottle containing approximately 80 mL of
DI water.

e Add a magnetic stir bar to the beaker.

o Gently heat the solution to 60-70°C on a hotplate stirrer while stirring. Do not boil. The heat
will reduce the viscosity of the Tween 65, allowing it to dissolve more easily.[9][10]

o Continue stirring until the Tween 65 is completely dissolved and the solution is clear and
uniform.[10]

o Remove the solution from the heat and allow it to cool to room temperature.

e Once cooled, transfer the solution to a 100 mL volumetric flask or graduated cylinder and
add DI water to reach a final volume of 100 mL.

o For applications requiring sterility (e.g., cell culture), sterilize the solution by passing it
through a 0.22 um filter into a sterile storage bottle.
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« Store the stock solution at room temperature.

Solution Preparation

1. Weigh Tween 65

'

2. Add to 80% final volume of water

'

3. Heat (60-70°C) & Stir

'

4. Cool to Room Temperature

'

5. QS to Final Volume

'

6. Sterile Filter (0.22 um)

Application

Dilute Stock for Working Solution

Use in Assay (e.g., Formulation, Cell Culture)

Click to download full resolution via product page
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Caption: Workflow for preparing and using Tween 65 solutions.

Protocol 2: Evaluating Wetting Efficacy via Contact
Angle Measurement

This protocol uses sessile-drop goniometry to quantify the effect of Tween 65 on the wettability
of a solid surface. A decrease in contact angle indicates improved wetting.[11]

Materials:
» Contact angle goniometer or drop shape analyzer
o Test surfaces (e.g., glass slides, polymer films, compressed powder tablets)

* Tween 65 solutions of varying concentrations (e.g., 0.001%, 0.01%, 0.1%, 1% w/v in DI
water)

o DI water (as a control)

o Microsyringe for dispensing droplets

Procedure:

o Ensure the test surface is clean, dry, and free of contaminants.

o Place the test surface on the sample stage of the goniometer.

« Fill the microsyringe with the first test liquid (starting with the DI water control).
o Carefully dispense a small droplet (e.g., 5 yL) onto the test surface.[12]

e Immediately start recording the droplet shape using the instrument's software.

e Measure the static contact angle once the droplet has stabilized (typically within 30-60
seconds).

o Perform at least three replicate measurements on different areas of the surface for each
solution to ensure reproducibility.[12]
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o Clean the syringe thoroughly and repeat steps 3-7 for each Tween 65 concentration,
typically moving from lowest to highest concentration.

o Data Analysis: Plot the average contact angle as a function of Tween 65 concentration. A
significant decrease in the contact angle compared to the water control demonstrates the

wetting efficacy of Tween 65.
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Caption: Mechanism of wetting enhancement by Tween 65.
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Protocol 3: Formulation of Nanoparticles using a Double
Emulsion (w/o/w) Method

Tween 65 can act as a stabilizer in nanoparticle formulations, preventing aggregation. This
protocol is a general guideline for preparing polymer-based nanoparticles.[3]

Materials:

Polymer (e.g., PLGA)

» Organic solvent (e.g., dichloromethane, ethyl acetate)
e Tween 65

e Aqueous buffer (e.g., PBS)

o Active agent (to be encapsulated)

e Probe sonicator or high-speed homogenizer

e Magnetic stirrer

 Rotary evaporator or vacuum oven

Procedure:

Prepare the Organic Phase (0): Dissolve the polymer (e.g., 50 mg PLGA) in an organic
solvent (e.g., 2.5 mL dichloromethane).

e Prepare the Inner Aqueous Phase (w1l): Dissolve the active agent in a small volume of
agueous buffer (e.g., 200 pL).

e Form the Primary Emulsion (w1/0): Add the inner aqueous phase (w1) to the organic phase
(o). Emulsify using a probe sonicator on ice to form a stable water-in-oil emulsion.[3]

o Prepare the External Aqueous Phase (w2): Prepare an aqueous solution containing Tween
65 as a stabilizer (e.g., 8 mL of a 1% w/v Tween 65 solution).
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e Form the Double Emulsion (w1/o/w2): Add the primary emulsion (w1/0) to the external
agueous phase (w2) and immediately sonicate or homogenize to form the double emulsion.

[3]

e Solvent Evaporation: Place the resulting double emulsion on a magnetic stirrer at room
temperature for several hours to allow the organic solvent to evaporate, leading to the
formation of solid nanoparticles.

» Nanoparticle Collection: Collect the nanoparticles by centrifugation. Wash them 2-3 times
with DI water to remove excess Tween 65 and unencapsulated active agent.

e Drying/Resuspension: The final nanoparticle pellet can be lyophilized for storage or
resuspended in a suitable buffer for immediate use.

Inner Aqueous Phase (w1)
(Drug in Buffer) Sonicate

Organic Phase (0)
(Polymer in Solvent)

Double Emulsion (w1/o/w2) Solvent Evaporation Nanoparticle Suspension

External Aqueous Phase (w2)
(Tween 65 in Water)

Click to download full resolution via product page

Caption: Double emulsion workflow for nanoparticle synthesis.

Protocol 4: General Guidelines for Using Tween 65 as a
Solubilizing Agent in Cell Culture

Tween 65 can be used to dissolve hydrophobic compounds for addition to cell culture media.
However, cytotoxicity must be evaluated as surfactants can affect cell membranes.

Materials:
» Hydrophobic compound

¢ 100% DMSO (or other suitable organic solvent)

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.mdpi.com/2079-4991/11/11/2946
https://www.benchchem.com/product/b1164928?utm_src=pdf-body
https://www.benchchem.com/product/b1164928?utm_src=pdf-body-img
https://www.benchchem.com/product/b1164928?utm_src=pdf-body
https://www.benchchem.com/product/b1164928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

10% Tween 65 stock solution (sterile)

Cell culture medium

Cell line of interest

Cell viability assay (e.g., MTT, MTS, or Trypan Blue)
Procedure:

e Compound Solubilization: Dissolve the hydrophobic compound in a minimal amount of
DMSO to create a high-concentration primary stock.

¢ Intermediate Dilution: Create an intermediate stock by diluting the primary stock in cell
culture medium containing a low concentration of Tween 65 (e.g., final Tween 65
concentration of 0.1% to 0.5%). Vortex thoroughly to create a stable dispersion.

o Final Dilution: Further dilute the intermediate stock into the final cell culture medium to
achieve the desired treatment concentrations. Ensure the final concentration of both DMSO
and Tween 65 is as low as possible (typically <0.1% for each).

e Vehicle Control: It is critical to prepare a vehicle control containing the same final
concentrations of DMSO and Tween 65 as the highest concentration used for the test
compound.

o Cytotoxicity Test: Before the main experiment, perform a dose-response experiment with the
vehicle control alone to determine the maximum non-toxic concentration of the
DMSO/Tween 65 mixture for your specific cell line. Plate cells and treat them with various
concentrations of the vehicle for the intended duration of your experiment. Assess cell
viability using a standard assay.

o Experimentation: Once the non-toxic vehicle concentration is established, proceed with your
experiment, always including the vehicle control alongside your untreated and treated
samples.

Safety and Handling
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Tween 65 is generally considered safe for its intended applications.[1] However, when handling
concentrated solutions or the pure substance, it is advisable to use standard personal
protective equipment (PPE), including gloves and safety glasses, to avoid potential skin or eye
irritation.[1] Ensure adequate ventilation when handling aerosolized forms.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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